3-(4-1,2,3-Thiadiazolyl)pyridine
Overview
Description
“3-(4-1,2,3-Thiadiazolyl)pyridine” is a chemical compound with the molecular formula C7H5N3S . It is a derivative of the 1,3,4-thiadiazole nucleus, which is a common and integral feature of a variety of natural products and medicinal agents .
Molecular Structure Analysis
The molecular structure of 3-(4-1,2,3-Thiadiazolyl)pyridine consists of a total of 17 bonds. There are 12 non-H bonds, 11 multiple bonds, 1 rotatable bond, 11 aromatic bonds, 1 five-membered ring, and 1 six-membered ring . The exact mass and monoisotopic mass of the molecule are 163.02041835 g/mol .
Physical And Chemical Properties Analysis
The physical and chemical properties of 3-(4-1,2,3-Thiadiazolyl)pyridine include a molecular weight of 163.20 g/mol, an XLogP3 of 1.4, a hydrogen bond donor count of 0, a hydrogen bond acceptor count of 4, a rotatable bond count of 1, a topological polar surface area of 66.9 Ų, a heavy atom count of 11, and a complexity of 125 .
Scientific Research Applications
Pharmaceutical Applications
3-(4-1,2,3-Thiadiazolyl)pyridine: derivatives exhibit a wide range of biological activities, making them valuable in drug discovery and development. They have been explored for their potential as antimicrobial , analgesic , anticonvulsant , and antitubercular agents . Additionally, these compounds have shown promising results as anticancer agents, with some derivatives demonstrating significant cytotoxicity against various cancer cell lines .
Medicinal Chemistry
In medicinal chemistry, the thiadiazole ring is a crucial pharmacophore due to its structural similarity with pyridine, an important scaffold in many drugs. The incorporation of the 1,3,4-thiadiazole moiety into compounds has led to the development of new drugs with improved efficacy and reduced side effects. This includes the design of protein tyrosine phosphatase 1B (PTP1B) inhibitors , which are relevant for treating diabetes mellitus .
Materials Science
The unique electronic properties of 3-(4-1,2,3-Thiadiazolyl)pyridine make it suitable for use in materials science, particularly in the design of organic photosensitizers for dye-sensitized solar cells . The electron-deficient nature of the thiadiazole core can effectively adjust the HOMO and LUMO energy levels , which is crucial for the development of small band-gap photosensitizers with panchromatic absorption .
Environmental Science
Derivatives of 3-(4-1,2,3-Thiadiazolyl)pyridine have been studied for their environmental applications, particularly in the context of sustainable and eco-friendly synthetic strategies . These compounds release nitrogen gas, which is harmless to the environment, during decomposition, making them attractive for green chemistry applications .
Agriculture
In the agricultural sector, the antimicrobial properties of 3-(4-1,2,3-Thiadiazolyl)pyridine derivatives can be harnessed to develop new fungicides and pesticides . Their ability to inhibit the growth of various pathogens can help protect crops and improve yields .
Chemical Synthesis
The 3-(4-1,2,3-Thiadiazolyl)pyridine structure serves as a versatile building block in chemical synthesis. It can undergo various reactions to form complex molecules with potential applications in organic synthesis and drug design . Its reactivity with different alkyl or benzyl chlorides under microwave conditions exemplifies its utility in constructing diverse molecular architectures .
Safety and Hazards
Mechanism of Action
Target of Action
The primary target of 3-(4-1,2,3-Thiadiazolyl)pyridine, also known as 3-[1,2,3]Thiadiazol-4-yl-pyridine, is Pyruvate Kinase (PK) . PK is a key enzyme in the glycolytic pathway, playing a crucial role in cellular energy production .
Mode of Action
3-(4-1,2,3-Thiadiazolyl)pyridine interacts with PK by docking into the active center of the enzyme . This interaction inhibits the activity of PK, disrupting the normal function of the glycolytic pathway .
Biochemical Pathways
The inhibition of PK by 3-(4-1,2,3-Thiadiazolyl)pyridine affects the glycolytic pathway . This pathway is responsible for the breakdown of glucose, providing energy for cellular processes. The disruption of this pathway can lead to a decrease in energy production, affecting the growth and survival of cells .
Pharmacokinetics
The compound’s interaction with pk suggests it may have good bioavailability, as it is able to reach and interact with its target within cells .
Result of Action
The inhibition of PK by 3-(4-1,2,3-Thiadiazolyl)pyridine results in a decrease in energy production, affecting the growth and survival of cells . This could potentially lead to cell death, making the compound a potential candidate for fungicidal or anticancer therapies .
properties
IUPAC Name |
4-pyridin-3-ylthiadiazole |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H5N3S/c1-2-6(4-8-3-1)7-5-11-10-9-7/h1-5H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IVVHPXARMPURMK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CN=C1)C2=CSN=N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H5N3S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50512481 |
Source
|
| Record name | 3-(1,2,3-Thiadiazol-4-yl)pyridine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50512481 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
163.20 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-(4-1,2,3-Thiadiazolyl)pyridine | |
CAS RN |
18212-27-6 |
Source
|
| Record name | 3-(1,2,3-Thiadiazol-4-yl)pyridine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50512481 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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![11-Methylbenzo[a]pyrene](/img/structure/B103201.png)
